Eu3+ doped ZnAl layered double hydroxides as calibrationless, fluorescent sensors for carbonate†

Chemical Communications Pub Date: 2023-10-30 DOI: 10.1039/D3CC03066K

Abstract

The photoluminescence properties (PL) of Eu3+ hosted in the hydroxide layers of layered double hydroxides (LDHs) enables calibrationless quantification of anions in the interlayers. The concept is demonstrated during the nitrate-to-carbonate ion exchange in Zn2+/Al3+/Eu3+ LDHs and can be implemented as a remote optical sensor to detect intrusion of anions such as Cl or CO32−.

Graphical abstract: Eu3+ doped ZnAl layered double hydroxides as calibrationless, fluorescent sensors for carbonate
Eu3+ doped ZnAl layered double hydroxides as calibrationless, fluorescent sensors for carbonate†
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